(2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(2-methylquinolin-6-yl)propanoic acid

• IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methylquinolin-6-yl)propanoic acid
• InChI: InChI=1S/C28H24N2O4/c1-17-10-12-19-14-18(11-13-25(19)29-17)15-26(27(31)32)30-28(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-14,24,26H,15-16H2,1H3,(H,30,33)(H,31,32)/t26-/m1/s1
• InChI Key: XFWIFTLRZYWYGW-AREMUKBSSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C=C(C=C2)CC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Isomeric SMILES: CC1=NC2=C(C=C1)C=C(C=C2)C[C@H](C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C28H24N2O4
• Molecular Weight: 452.5 g/mol
• CAS RN: 1998626-67-7

Description

(2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(2-methylquinolin-6-yl)propanoic acid is a useful research compound. Its molecular formula is C28H24N2O4 and its molecular weight is 452.51. The purity is usually 95%.
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Scientific Research Applications

• Biochemical and Medicinal Applications : Quinoline derivatives, including those similar to the mentioned compound, are known as efficient fluorophores and have been widely used in biochemistry and medicine for studying various biological systems (Aleksanyan & Hambardzumyan, 2013). Furthermore, aminoquinolines, a category to which this compound belongs, show promise as potential antioxidants and radioprotectors.

• Quality Control of Pharmaceutical Ingredients : Analytical methods have been developed for quality control of active pharmaceutical ingredients (API) among derivatives of quinoline propanoic acids. These methods are crucial in ensuring the efficacy and safety of pharmaceuticals developed from these compounds (Zubkov et al., 2016).

• Synthesis and Chemical Properties : The compound has been synthesized via various chemical pathways, showcasing its versatile nature and potential for adaptation in different chemical contexts (Le & Goodnow, 2004).

• Biomedical Imaging : Derivatives of the compound have been used in the development of water-soluble fluorenyl probes for biomedical imaging, particularly in integrin-targeting applications. This indicates its potential utility in medical diagnostics and research (Morales et al., 2010).

• Magnetic Properties in Material Science : The compound's derivatives have been used to study the magnetic properties of manganese(II) complexes, suggesting applications in material science and magnetic resonance imaging (Tang et al., 2016).